Cas no 122775-34-2 (3-iodo-4H-chromen-4-one)

• Product Name: 3-iodo-4H-chromen-4-one
• CAS No: 122775-34-2
• MF: C₉H₅IO₂
• MW: 272.039274930954
• MDL: MFCD09475514
• CID: 1102425
• PubChem ID: 329764762
• Update Time: 2025-05-18

3-iodo-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-iodochromen-4-one
• 3-iodo-4H-1-benzopyran-4-one
• 3-iodo-4H-benzopyran-4-one
• 3-iodo-chromen-4-one
• 3-Iodochromone
• 3-Iodo-4H-chromen-4-one
• 3-IodochroMone, 97%
• 3-IodochroMone, 97per cent
• C9H5IO2
• EN300-7461711
• 122775-34-2
• SZDBDDKQJHHRGH-UHFFFAOYSA-N
• C91063
• DTXSID30447787
• DB-136736
• Z1269128046
• SCHEMBL2428944
• MFCD09475514
• 3-iodo-4H-chromen-4-one

• MDL： MFCD09475514
• Inchi： 1S/C9H5IO2/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-5H
• InChI Key： SZDBDDKQJHHRGH-UHFFFAOYSA-N
• SMILES： IC1=COC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 271.93300
• Monoisotopic Mass: 271.93343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 93-98 °C
• PSA: 30.21000
• LogP: 2.39760
• Sensitiveness: Light Sensitive

3-iodo-4H-chromen-4-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-iodo-4H-chromen-4-one

Recent Advances in the Study of 3-iodo-4H-chromen-4-one (CAS: 122775-34-2) in Chemical Biology and Pharmaceutical Research

The compound 3-iodo-4H-chromen-4-one (CAS: 122775-34-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and applications in drug discovery and development.

Recent studies have highlighted the role of 3-iodo-4H-chromen-4-one as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the iodinated chromenone scaffold, make it a valuable building block for the development of novel kinase inhibitors and anti-inflammatory agents. Researchers have successfully utilized this compound in the design of targeted therapies for cancer and neurodegenerative diseases.

One of the most notable advancements in the study of 3-iodo-4H-chromen-4-one is its application in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study also revealed that the iodine atom at the 3-position plays a crucial role in enhancing the binding affinity of these inhibitors to their target kinases.

In addition to its role in kinase inhibition, 3-iodo-4H-chromen-4-one has shown promise as an anti-inflammatory agent. Recent in vitro and in vivo studies have demonstrated that this compound can modulate key inflammatory pathways, including the NF-κB signaling cascade. These findings suggest potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 3-iodo-4H-chromen-4-one derivatives have also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry described an improved synthetic route for this compound, featuring higher yields and better scalability. This advancement is particularly important for facilitating the large-scale production of derivatives for preclinical and clinical studies.

Pharmacokinetic studies of 3-iodo-4H-chromen-4-one derivatives have revealed favorable drug-like properties, including reasonable metabolic stability and oral bioavailability. These characteristics make this scaffold particularly attractive for further drug development efforts. Current research is focusing on optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of these compounds to enhance their therapeutic potential.

Looking forward, the versatility of 3-iodo-4H-chromen-4-one as a chemical scaffold suggests numerous opportunities for future research. Areas of particular interest include its potential application in combination therapies, the development of prodrug formulations, and exploration of its activity against emerging drug targets. As research continues to uncover the full potential of this compound, it is likely to remain an important focus in chemical biology and pharmaceutical development for years to come.